Cas no 90474-45-6 (Phenol,2,4-dimethyl-6-(2-methylpropyl)-)

• Product Name: Phenol,2,4-dimethyl-6-(2-methylpropyl)-
• CAS No: 90474-45-6
• Molecular Formula: C₁₂H₁₈O
• Molecular Weight: 178.27072
• CID: 818374
• PubChem ID: 18332163

Phenol,2,4-dimethyl-6-(2-methylpropyl)- Properties

Names and Identifiers

• Phenol,2,4-dimethyl-6-(2-methylpropyl)-
• 2,4-dimethyl-6-(2-methylpropyl)phenol
• 6-(2-methylpropyl)-2,4-xylenol
• SCHEMBL6934299
• DTXSID60920371
• EINECS 291-752-0
• 90474-45-6

• InChIKey： YPMUOXXJXLOQSW-UHFFFAOYSA-N
• Inchi： InChI=1S/C12H18O/c1-8(2)5-11-7-9(3)6-10(4)12(11)13/h6-8,13H,5H2,1-4H3
• SMILES： CC1=CC(=C(C(=C1)CC(C)C)O)C

Computed Properties

• Exact Mass: 178.135765193g/mol
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Rotatable Bond Count: 2
• Monoisotopic Mass: 178.135765193g/mol
• Heavy Atom Count: 13
• Complexity: 153
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 3.9
• Topological Polar Surface Area: 20.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Xylenes Xylenols
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Xylenols